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Compound of Interest

Compound Name: 2-Bromobenzamide

Cat. No.: B1207801

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Bromobenzamide
(CAS No. 4001-73-4), a compound utilized in various chemical syntheses, including the
preparation of pharmaceutical intermediates.[1][2][3][4] Adherence to the following protocols is
crucial to ensure a safe laboratory environment.

Hazard Identification and Classification

2-Bromobenzamide is classified as a hazardous chemical and requires careful handling.[5] It
Is recognized as an irritant, with the potential to cause skin, eye, and respiratory irritation.[1][6]

[7181°]

Table 1: GHS Hazard Classification for 2-Bromobenzamide

Hazard Class Category Hazard Statement

H315: Causes skin irritation[6]

Skin Corrosion/Irritation 2

[8][°]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[6][8][9]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[6][8][9]
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Signal Word: Warning[8][10]

Primary Hazards: Irritant[6]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Bromobenzamide is fundamental to
its safe handling and storage.

Table 2: Physical and Chemical Properties of 2-Bromobenzamide

Property Value

Molecular Formula C7H6BrNOJ6]
Molecular Weight 200.03 g/mol [6][10]
Appearance White crystalline solid[1]
Melting Point 160-162 °C[1][4]

Slightly soluble in water.[1] Soluble in common
Solubility organic solvents like alcohols, ethers, and
chlorides.[1]

Stable under normal conditions.[5] May
- decompose at high temperatures or in the
Stability o
presence of strong oxidizing agents or strong

bases.[1][5]

Exposure Controls and Personal Protection

To minimize exposure risks, appropriate engineering controls and personal protective
equipment (PPE) must be utilized.

Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood.[1][7]
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e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[5]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
other protective clothing to prevent skin contact.[1][5][11]

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection may not be required.[5] For large-scale operations or in emergencies, a
NIOSH/MSHA or European Standard EN 136 approved respirator should be used.[7]

Handling and Storage

Proper handling and storage practices are essential to maintain the integrity of 2-
Bromobenzamide and prevent accidents.

Handling:

Avoid contact with skin and eyes.[5]

Do not breathe dust.[5]

Wash hands and any exposed skin thoroughly after handling.[5][7]

Do not eat, drink, or smoke when using this product.

Storage:

» Store in a tightly closed container.[7]

o Keep in a dry, cool, and well-ventilated place.[1][7]
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» Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[5]

o Store locked up.[5]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Table 3: First Aid Protocols for 2-Bromobenzamide Exposure

Exposure Route First Aid Protocol

Remove the victim to fresh air and keep them at
rest in a position comfortable for breathing.[5] If

Inhalation the individual is not breathing, provide artificial
respiration.[7] Seek medical attention if you feel
unwell.[5][7]

Immediately wash the affected area with plenty
) of soap and water while removing all
Skin Contact ) . .
contaminated clothing and shoes.[5][7] If skin

irritation occurs, seek medical advice.[5]

Rinse cautiously with water for several minutes.

[5] Remove contact lenses if present and easy
Eye Contact to do. Continue rinsing for at least 15 minutes.

[51[7] If eye irritation persists, seek medical

attention.[5]

Clean the mouth with water.[5] Do NOT induce

Ingestion vomiting.[11] Seek immediate medical attention.

[5117]

Firefighting Measures

In case of a fire involving 2-Bromobenzamide, the following measures should be taken.
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e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
chemical foam.[7][12]

» Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[13]

e Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO2), and
hydrogen halides.[5]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[5]

Accidental Release Measures

Prompt and safe cleanup of spills is necessary to prevent exposure and environmental
contamination.

Personal Precautions:

e Ensure adequate ventilation.[5]

o Wear appropriate personal protective equipment as detailed in Section 3.[5]
o Evacuate personnel from the immediate area.[12]

Containment and Cleanup:

e Prevent the product from entering drains.[12]

o For solid spills, sweep up and shovel the material into a suitable container for disposal.[5]
Avoid creating dust.[12]

o Dispose of the waste in an approved waste disposal plant.[5][7]

Visualized Experimental Workflows

To further clarify procedural logic, the following diagrams illustrate key safety and handling
workflows.
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Workflow for Accidental Spill of 2-Bromobenzamide
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Caption: Workflow for Accidental Spill of 2-Bromobenzamide.
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First Aid Decision Tree for 2-Bromobenzamide Exposure
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Caption: First Aid Decision Tree for 2-Bromobenzamide Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 2-Bromobenzamide [chembk.com]

e 2. 2-BROMOBENZAMIDE | 4001-73-4 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1207801?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207801?utm_src=pdf-body
https://www.benchchem.com/product/b1207801?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/2-Bromobenzamide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3692905.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. scbt.com [scbt.com]

. alkalisci.com [alkalisci.com]

. fishersci.com [fishersci.com]

. 2-Bromobenzamide | C7H6BrNO | CID 77616 - PubChem [pubchem.ncbi.nim.nih.gov]
. assets.thermofisher.cn [assets.thermofisher.cn]

. 2-Bromobenzamide, CAS No. 4001-73-4 - iChemical [ichemical.com]

°
© (0] ~ » ol H w

. 4001-73-4 Cas No. | 2-Bromobenzamide | Apollo [store.apolloscientific.co.uk]
e 10. 2-Bromobenzamide 98 4001-73-4 [sigmaaldrich.com]

e 11. benchchem.com [benchchem.com]

e 12. angenechemical.com [angenechemical.com]

e 13. physics.purdue.edu [physics.purdue.edu]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 2-Bromobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207801#safety-and-handling-precautions-for-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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